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Compound of Interest

Compound Name:
2-Amino-5-methylbenzenesulfonic

acid

Cat. No.: B181636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Amino-5-
methylbenzenesulfonic acid (CAS No. 88-44-8), a compound of interest in various chemical

and pharmaceutical applications. This document compiles available solubility data, outlines a

detailed experimental protocol for solubility determination, and presents logical workflows and

influencing factors through diagrams.

Core Concepts in Solubility
The solubility of a compound is a critical physicochemical parameter, influencing its

bioavailability, formulation, and processability. For an amphoteric molecule like 2-Amino-5-
methylbenzenesulfonic acid, which contains both a basic amino group and an acidic sulfonic

acid group, solubility is significantly affected by the solvent's polarity and pH. Aromatic sulfonic

acids are generally crystalline solids that are often soluble in water and other polar solvents, a

characteristic attributed to the highly polar sulfonic acid moiety.

Quantitative Solubility Data
The solubility of 2-Amino-5-methylbenzenesulfonic acid has been reported in various

sources, with some discrepancies in the exact values for aqueous solubility. The available

quantitative data is summarized in the table below for easy comparison.
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Solvent Temperature (°C) Solubility (g/L) Reference

Water 19 32 [1]

Water 20 6 [2]

Water 20 127.1

Alcohol Not Specified Insoluble [1]

Ether Not Specified Insoluble [1]

Note: The conflicting values for water solubility may be due to differences in experimental

methods, purity of the compound, or the presence of different crystalline forms.

Qualitative descriptions indicate that 2-Amino-5-methylbenzenesulfonic acid is "slightly

soluble" in water[3][4]. It is also noted that while the free acid may be essentially insoluble, its

sodium and ammonium salts are soluble[5][6]. Aromatic sulfonic acids, in general, are known to

be soluble in polar solvents like water and ethanol, but only slightly soluble in non-polar

solvents such as benzene[5].

Factors Influencing Solubility
The solubility of 2-Amino-5-methylbenzenesulfonic acid is governed by several factors,

primarily the interplay between its functional groups and the solvent properties. The presence

of the polar sulfonic acid group generally promotes solubility in polar solvents through hydrogen

bonding and dipole-dipole interactions. Conversely, the non-polar benzene ring and methyl

group can limit solubility in water but enhance it in less polar organic solvents. The pH of the

medium is also a critical determinant due to the presence of both acidic and basic functional

groups.
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Caption: Factors influencing the solubility of the target compound.

Experimental Protocol for Solubility Determination
A standardized experimental protocol is crucial for obtaining reliable and reproducible solubility

data. The following outlines a general method for determining the solubility of a solid compound

like 2-Amino-5-methylbenzenesulfonic acid in a given solvent.

Objective: To determine the equilibrium solubility of 2-Amino-5-methylbenzenesulfonic acid
in a specific solvent at a controlled temperature.

Materials:

2-Amino-5-methylbenzenesulfonic acid (high purity)

Solvent of interest (e.g., water, ethanol, methanol)

Thermostatic shaker or water bath

Analytical balance

Vials with screw caps
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Syringe filters (e.g., 0.45 µm PTFE or nylon)

Volumetric flasks

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-Amino-5-methylbenzenesulfonic acid to a vial containing a

known volume of the solvent. The excess solid is necessary to ensure that the solution

reaches saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient period to allow the system to reach equilibrium. A

common duration is 24-48 hours, but the optimal time should be determined

experimentally.

Sample Collection and Preparation:

Once equilibrium is reached, allow the vial to stand undisturbed at the set temperature for

a period to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (or pre-cooled

to the experimental temperature) syringe.

Immediately filter the collected supernatant through a syringe filter to remove any

undissolved solid particles. This step is critical to prevent overestimation of the solubility.

Dilute the filtered solution with the solvent in a volumetric flask to a concentration suitable

for the chosen analytical method.

Quantification:
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Analyze the concentration of 2-Amino-5-methylbenzenesulfonic acid in the diluted

solution using a calibrated analytical method (e.g., UV-Vis spectrophotometry at a

predetermined λmax or HPLC with a suitable detector).

Prepare a calibration curve using standard solutions of known concentrations to ensure

accurate quantification.

Calculation:

Calculate the solubility of the compound in the solvent using the measured concentration

and the dilution factor. The solubility is typically expressed in g/L or mol/L.
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Experimental Workflow for Solubility Determination

Start

Prepare supersaturated solution
(excess solute in solvent)

Equilibrate at constant temperature
with agitation

Allow excess solid to settle

Withdraw and filter supernatant

Dilute sample to known volume

Analyze concentration
(e.g., HPLC, UV-Vis)

Calculate solubility

End
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Caption: A typical workflow for experimental solubility determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b181636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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